Cas no 2962-76-7 (Carbamimidothioic acid,9-anthracenylmethyl ester, hydrochloride (1:1))

Carbamimidothioic acid,9-anthracenylmethyl ester, hydrochloride (1:1) structure
2962-76-7 structure
Product Name:Carbamimidothioic acid,9-anthracenylmethyl ester, hydrochloride (1:1)
CAS No:2962-76-7
MF:C16H15ClN2S
MW:302.821701288223
CID:278380
PubChem ID:24193008
Update Time:2025-04-19

Carbamimidothioic acid,9-anthracenylmethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid,9-anthracenylmethyl ester, hydrochloride (1:1)
    • anthracen-9-ylmethyl carbamimidothioate,hydrochloride
    • (9-Anthracenemethyl)thiouronium chloride
    • 9-Anthrylmethylisothioharnstoff Hydrochlorid
    • NSC146108
    • 2962-76-7
    • NSC-146108
    • (Anthracen-9-yl)methyl carbamimidothioate--hydrogen chloride (1/1)
    • DTXSID20638283
    • Inchi: 1S/C16H14N2S.ClH/c17-16(18)19-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15;/h1-9H,10H2,(H3,17,18);1H
    • InChI Key: RHFJLAVDQKRMBH-UHFFFAOYSA-N
    • SMILES: Cl.S(C(=N)N)CC1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 266.08792
  • Monoisotopic Mass: 302.064447
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.2

Experimental Properties

  • Density: 1.25
  • Boiling Point: 481.9°Cat760mmHg
  • Flash Point: 245.2°C
  • Refractive Index: 1.678
  • PSA: 49.87
  • LogP: 5.72170
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